N-Methyl-N-(2-phenyl-2-propan-2-yloxyethyl)but-2-ynamide

• IUPAC Name: N-methyl-N-(2-phenyl-2-propan-2-yloxyethyl)but-2-ynamide
• InChI: InChI=1S/C16H21NO2/c1-5-9-16(18)17(4)12-15(19-13(2)3)14-10-7-6-8-11-14/h6-8,10-11,13,15H,12H2,1-4H3
• InChI Key: TXHXBTNGHAPVFA-UHFFFAOYSA-N
• Canonical SMILES: CC#CC(=O)N(C)CC(C1=CC=CC=C1)OC(C)C
• Molecular Formula: C16H21NO2
• Molecular Weight: 259.34 g/mol

Description

N-Methyl-N-(2-phenyl-2-propan-2-yloxyethyl)but-2-ynamide, also known as MPPB, is a chemical compound that has been studied for its potential use in scientific research. It is a selective antagonist of the β2-adrenergic receptor, which is a protein that is involved in regulating various physiological processes in the body. MPPB has been shown to have a number of effects on the body, and it is being studied for its potential applications in a variety of fields.

Mechanism of Action

N-Methyl-N-(2-phenyl-2-propan-2-yloxyethyl)but-2-ynamide works by selectively blocking the β2-adrenergic receptor, which is a protein that is involved in regulating various physiological processes in the body. By blocking this receptor, N-Methyl-N-(2-phenyl-2-propan-2-yloxyethyl)but-2-ynamide is able to reduce the activity of certain cells in the body, which can have a number of effects.
Biochemical and Physiological Effects:
N-Methyl-N-(2-phenyl-2-propan-2-yloxyethyl)but-2-ynamide has been shown to have a number of biochemical and physiological effects on the body. It has been shown to reduce inflammation in the lungs, which can help to improve lung function. N-Methyl-N-(2-phenyl-2-propan-2-yloxyethyl)but-2-ynamide has also been shown to reduce the activity of certain cells in the body, which can have a number of effects on various physiological processes.

Advantages and Limitations for Lab Experiments

N-Methyl-N-(2-phenyl-2-propan-2-yloxyethyl)but-2-ynamide has a number of advantages and limitations for use in lab experiments. One advantage is that it is relatively easy to synthesize, which makes it a convenient compound to work with. However, one limitation is that it is a relatively new compound, and there is still much that is not known about its effects on the body.

Future Directions

There are a number of future directions that could be explored in the study of N-Methyl-N-(2-phenyl-2-propan-2-yloxyethyl)but-2-ynamide. One area of research could be to further investigate its potential use in treating conditions such as asthma and COPD. Another area of research could be to investigate its potential use in treating other inflammatory conditions, such as arthritis. Additionally, further studies could be conducted to better understand the mechanisms of action of N-Methyl-N-(2-phenyl-2-propan-2-yloxyethyl)but-2-ynamide, and to identify any potential side effects or limitations of its use.

Synthesis Methods

The synthesis of N-Methyl-N-(2-phenyl-2-propan-2-yloxyethyl)but-2-ynamide involves several steps. The starting material is 3-butyn-2-ol, which is reacted with 2-bromoethyl phenyl ether to form a bromoalkyne intermediate. This intermediate is then reacted with methylamine to form the final product, N-Methyl-N-(2-phenyl-2-propan-2-yloxyethyl)but-2-ynamide.

Scientific Research Applications

N-Methyl-N-(2-phenyl-2-propan-2-yloxyethyl)but-2-ynamide has been studied for its potential use in a variety of scientific fields. It has been shown to have a number of effects on the body, including the ability to reduce inflammation and improve lung function. N-Methyl-N-(2-phenyl-2-propan-2-yloxyethyl)but-2-ynamide has also been studied for its potential use in treating conditions such as asthma and chronic obstructive pulmonary disease (COPD).